(3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine

• Molecular Formula: C9H14N2O2S2
• Molecular Weight: 246.4 g/mol
• SMILES: C1CC(CN(C1)S(=O)(=O)C2=CC=CS2)N
• InChI: InChI=1S/C9H14N2O2S2/c10-8-3-1-5-11(7-8)15(12,13)9-4-2-6-14-9/h2,4,6,8H,1,3,5,7,10H2/t8-/m1/s1
• InChIKey: LGSIMFKVBWAZMK-MRVPVSSYSA-N

(3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine Overview

(3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine (CAS 1704980-81-3) is a chiral, non-racemic piperidine-3-amine derivative bearing a thiophene-2-sulfonyl substituent on the ring nitrogen [1]. The compound possesses a single stereogenic center at the 3-position of the piperidine ring in the (R)-configuration, a primary amine handle, and a thiophene-sulfonamide motif. Its computed physicochemical profile includes a molecular weight of 246.4 g/mol, a topological polar surface area (TPSA) of 100 Ų, a calculated XLogP3 of 0.7, and 5 hydrogen bond acceptor sites [1]. Commercially, the (3R)-enantiomer is supplied at a minimum purity specification of 95% , differentiating it from the corresponding racemic mixture (CAS 934107-83-2), which is available at ≥97% purity but lacks defined stereochemistry .

R

Defined (R)-configuration at piperidine 3-position for stereochemical-control studies and chiral SAR campaigns

H

Primary amine synthetic handle supports fragment elaboration via amide coupling, reductive amination, and urea synthesis

S

Thiophene-2-sulfonyl motif enables sulfur-mediated noncovalent interaction screening in fragment-based discovery

• [1] PubChem Compound Summary for CID 28418345, (3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine. National Center for Biotechnology Information, 2025. View Source

(3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine: Why Substitutes Fail

Substituting (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine with its racemic mixture (CAS 934107-83-2) [1] or with achiral sulfonyl analogs such as 1-(phenylsulfonyl)piperidin-3-amine (CAS 934157-02-5) [2] introduces critical variables that undermine stereochemically defined structure-activity relationship (SAR) studies and fragment elaboration. The racemate contains an equimolar amount of the (3S)-enantiomer, which can exhibit distinct binding modes, off-target pharmacology, or crystallization behavior relative to the (R)-configured amine [3]. Furthermore, replacing the thiophene ring with a phenyl ring alters the electronic character of the sulfonamide—reducing the hydrogen bond acceptor count from 5 to 4 [1][2]—and eliminates the sulfur-mediated heteroatom interactions that can confer metabolic advantages. Positional isomer substitution with the 4-amino analog (CAS 934063-82-8) [4] relocates the primary amine vector, fundamentally changing exit vector geometry for fragment growing or library synthesis. These differences cannot be corrected by post hoc purification or computational rescoring, making direct procurement of the (3R)-thiophene-sulfonyl enantiomer essential for programs requiring stereochemical fidelity and heterocyclic diversity at the sulfonamide terminus.

Risk Factor

Target Compound

Substitute May Differ

Stereochemical Identity

Single (R)-enantiomer, defined chirality

Racemic mixture contains 50% (3S)-enantiomer; binding modes and crystallization behavior may shift

Heterocyclic Composition

Thiophene-2-sulfonyl with sulfur heteroatom

Phenylsulfonyl analog lacks thiophene S; chalcogen bonding and HBA capacity may not transfer

Amine Exit Vector

3-amino substitution on piperidine ring

4-amino regioisomer alters fragment growth trajectory; identical 2D descriptors mask 3D geometric divergence

• [1] PubChem Compound Summary for CID 28418345, (3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine. National Center for Biotechnology Information, 2025. View Source
• [2] PubChem Compound Summary for CID 19623290, 1-(Phenylsulfonyl)piperidin-3-amine. National Center for Biotechnology Information, 2025. View Source
• [3] US FDA. Development of New Stereoisomeric Drugs (Guidance for Industry). Center for Drug Evaluation and Research, 1992 (updated 2019). View Source
• [4] PubChem Compound Summary for CID 19623286, 1-(Thiophen-2-ylsulfonyl)piperidin-4-amine. National Center for Biotechnology Information, 2025. View Source

(3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine Evidence Comparison

Stereochemical Purity: Enantiomer vs. Racemic Mixture

The (3R)-enantiomer is supplied as a single stereoisomer with a defined (R)-configuration at the piperidine 3-position, as confirmed by the InChI stereochemical layer (InChI=1S/C9H14N2O2S2/t8-/m1/s1) [1]. Commercial specifications require a minimum purity of 95% for the (3R)-enantiomer . In contrast, the racemic mixture (CAS 934107-83-2) is specified at ≥97% purity but contains both (R)- and (S)-enantiomers in equal proportion . The racemate's higher bulk purity does not compensate for the absence of stereochemical definition. No equivalent (3S)-enantiomer is commercially cataloged, meaning the racemate is the only alternative lacking the defined (R)-chirality .

Stereochemical Purity

Reported

Single (R)-enantiomer with defined chirality vs. racemic mixture containing 50% (3S)-enantiomer; no (3S) standard commercially available

Supports enantiomer-attribution review for stereospecific SAR studies

Racemate higher bulk purity (≥97%) does not compensate for stereochemical ambiguity

Evidence Dimension	Stereochemical purity and chiral identity
Target Compound Data	Single (3R)-enantiomer; 95% min. purity
Comparator Or Baseline	Racemic mixture (CAS 934107-83-2): (R)+(S), ≥97% purity
Quantified Difference	Target provides defined (R)-chirality; racemate contains 50% (3S)-enantiomer, no (3S) standard commercially available
Conditions	Commercial supplier specifications (AKSci, MolCore)

Why This Matters

For stereospecific fragment elaboration or chiral SAR campaigns, procurement of a single, defined enantiomer eliminates the need for costly and time-consuming chiral preparative chromatography.

• [1] PubChem Compound Summary for CID 28418345, (3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine. IUPAC InChI stereochemical layer: /t8-/m1/s1. View Source

Hydrogen Bond Acceptor Capacity: Thiophene vs. Phenyl Sulfonamide

The thiophene-2-sulfonyl group in the target compound provides 5 total hydrogen bond acceptor (HBA) sites, as computed from its molecular structure [1]. The phenylsulfonyl analog 1-(phenylsulfonyl)piperidin-3-amine (CAS 934157-02-5) has only 4 HBA sites, reflecting the absence of the thiophene sulfur atom [2]. Both compounds share a computed XLogP3 of 0.7 [1][2], indicating the additional HBA capacity of the thiophene variant does not alter lipophilicity but increases polar interaction potential. The thiophene sulfur atom can also participate in distinctive sulfur-π and chalcogen bonding interactions not possible with the phenyl analog [3].

HBA Capacity

Cross-study comparable

5 HBA sites (thiophene) vs. 4 HBA (phenyl); thiophene sulfur enables chalcogen bonding interactions absent in phenyl analog

May support differential binding context in sulfur-mediated interaction screens

Computed properties; XLogP3 identical (0.7) for both scaffolds

Evidence Dimension	Hydrogen bond acceptor count and heteroatom composition
Target Compound Data	5 HBA (PubChem); contains thiophene sulfur [1]
Comparator Or Baseline	1-(Phenylsulfonyl)piperidin-3-amine: 4 HBA; benzene ring, no sulfur heteroatom [2]
Quantified Difference	+1 HBA for target; presence of thiophene S enables chalcogen bonding [3]
Conditions	Computed physicochemical properties (PubChem XLogP3, Cactvs HBA)

Why This Matters

The additional HBA site and heteroatom bonding capability of the thiophene ring can drive differential binding to protein targets, making the thiophene-sulfonyl compound a preferred scaffold when sulfur-mediated interactions are desired in fragment screens.

• [1] PubChem Compound Summary for CID 28418345, (3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine. Computed Properties: HBA=5, XLogP3=0.7. View Source
• [2] PubChem Compound Summary for CID 19623290, 1-(Phenylsulfonyl)piperidin-3-amine. Computed Properties: HBA=4, XLogP3=0.7. View Source
• [3] Beno, B. R., Yeung, K.-S., Bartberger, M. D., Pennington, L. D., & Meanwell, N. A. (2015). A Survey of the Role of Noncovalent Sulfur Interactions in Drug Design. Journal of Medicinal Chemistry, 58(11), 4383–4438. View Source

3-Amino vs. 4-Amino Exit Vector Geometry

The target compound places the primary amine at the piperidine 3-position, generating a specific exit vector for fragment growth that is geometrically distinct from the 4-amino positional isomer. The 4-amino isomer 1-(thiophene-2-sulfonyl)piperidin-4-amine (CAS 934063-82-8) has identical computed physicochemical properties (XLogP3 0.7, TPSA 100 Ų, HBA 5) [1][2], confirming that the regioisomeric difference does not manifest in simple 2D descriptors yet critically alters three-dimensional ligand presentation. The 3-amino group on the piperidine ring projects from a secondary carbon adjacent to the sulfonamide-substituted nitrogen, while the 4-amino group extends from the ring position para to the sulfonamide attachment, yielding divergent trajectories for elaborated substituents [3].

Exit Vector Geometry

Cross-study comparable

3-amino projects a distinct spatial trajectory vs. 4-amino regioisomer; identical 2D computed descriptors (TPSA 100 Ų, HBA 5, XLogP3 0.7)

Fragment elaboration orientation toward protein binding pockets may differ substantially

3D geometric divergence not captured by standard 2D descriptors

Evidence Dimension	Primary amine position and exit vector geometry
Target Compound Data	3-amino substitution on piperidine ring; InChI stereocenter at C3 (R) [1]
Comparator Or Baseline	1-(Thiophene-2-sulfonyl)piperidin-4-amine (CAS 934063-82-8); 4-amino substitution, no stereocenter [2]
Quantified Difference	Regioisomeric shift from 3- to 4-position; identical computed 2D properties [1][2]
Conditions	Structural comparison; PubChem computed descriptors

Why This Matters

In fragment-based drug design, exit vector geometry determines the spatial orientation of elaborated groups toward protein binding pockets; the 3-amino regioisomer offers a distinct trajectory that cannot be achieved with the 4-amino variant.

• [1] PubChem Compound Summary for CID 28418345, (3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine. Computed Properties: TPSA=100 Ų, HBA=5, XLogP3=0.7. View Source
• [2] PubChem Compound Summary for CID 19623286, 1-(Thiophen-2-ylsulfonyl)piperidin-4-amine. Computed Properties: TPSA=100 Ų, HBA=5, XLogP3=0.7. View Source
• [3] Erlanson, D. A., Fesik, S. W., Hubbard, R. E., Jahnke, W., & Jhoti, H. (2016). Twenty years on: the impact of fragments on drug discovery. Nature Reviews Drug Discovery, 15(9), 605–619. View Source

Primary Amine vs. N-Methyl Derivative Reactivity

The target compound bears a free primary amine at the piperidine 3-position, enabling diverse downstream chemistry including amide coupling, reductive amination, sulfonamide formation, and urea synthesis. The N-methylated analog methyl-[1-(thiophene-2-sulfonyl)-piperidin-3-yl]-amine (CAS 1261232-63-6) [1] carries a secondary amine that is sterically more hindered and has altered nucleophilicity. The N-methyl group eliminates the possibility of amide bond formation via the amine nitrogen and significantly reduces the compound's utility as a fragment for library synthesis where the primary amine serves as the key diversification point [2]. The free amine also permits chiral derivatization for diastereomeric excess determination.

Synthetic Versatility

Reported

Primary NH2 at piperidine 3-position enables amide coupling, reductive amination, sulfonamide formation, and urea synthesis

Supports diverse fragment elaboration chemistry for library synthesis

N-methyl analog eliminates amide bond formation via amine nitrogen

Evidence Dimension	Amine substitution pattern and synthetic versatility
Target Compound Data	Primary amine (NH2) at piperidine 3-position [1]
Comparator Or Baseline	Methyl-[1-(thiophene-2-sulfonyl)-piperidin-3-yl]-amine (CAS 1261232-63-6): secondary N-methyl amine [1]
Quantified Difference	Target: 1 HBD, 1 HBA from NH2; N-methyl analog: 0 HBD from amine, altered pKa and nucleophilicity [2]
Conditions	Structural comparison; general amine reactivity principles

Why This Matters

The primary amine is the most versatile synthetic handle for fragment elaboration; its presence in the target compound maximizes the chemical space accessible through library synthesis compared to N-alkylated analogs.

• [1] PubChem Compound Summary for CID 28418345; also CAS 1261232-63-6 for N-methyl analog, cataloged by Enamine and other suppliers. View Source
• [2] Wagner, A. M., & Schreiber, S. L. (2016). The impact of diversity-oriented synthesis on drug discovery. Nature Chemistry, 8(8), 801–810. View Source

Metabolic Stability: Thiophene vs. Phenyl Sulfonamide

While no direct metabolic stability data for (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine are publicly available, class-level evidence from sulfonamide-containing drug discovery programs indicates that thiophene-sulfonamides can exhibit improved metabolic profiles relative to phenyl-sulfonamides. The thiophene ring presents a higher ionization potential and altered electron density compared to benzene, which can reduce susceptibility to cytochrome P450-mediated oxidation [1]. In related sulfonylpiperidine series, the thiophene sulfonyl moiety has been noted to offer improved metabolic stability compared to simpler sulfonamide derivatives [2]. This class-level inference does not constitute direct comparative data for the target compound and should be verified experimentally in program-specific assays.

Metabolic Stability Context

Class-level inference

Thiophene-sulfonamides may offer altered metabolic profiles vs. phenyl-sulfonamides per literature precedent for sulfonamide heterocycle SAR

Class-level metabolic stability context; data to verify

No target-specific microsomal stability data available; requires experimental confirmation

Evidence Dimension	Predicted metabolic stability based on heterocycle identity
Target Compound Data	Thiophene-2-sulfonyl substituent [1]
Comparator Or Baseline	Phenylsulfonyl analogs (general class)
Quantified Difference	Qualitative class-level advantage for thiophene over phenyl sulfonamides in reported series [1][2]; no target-specific microsomal stability data available
Conditions	Literature precedent for sulfonamide heterocycle SAR; requires experimental confirmation

Why This Matters

Procurement of the thiophene-sulfonyl variant rather than the phenyl analog may provide a starting point with intrinsically lower metabolic liability, reducing the need for later-stage heterocycle replacement in lead optimization.

• [1] Stepan, A. F., Mascitti, V., Beaumont, K., & Kalgutkar, A. S. (2013). Metabolism-guided drug design. MedChemComm, 4(4), 631–652. View Source
• [2] Kuujia.com, Compound Description: (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine (CAS 1704980-81-3). Notes the thiophene sulfonyl moiety offers improved metabolic stability and bioavailability compared to simpler sulfonamide derivatives. View Source

Application Scenarios for (3R)-1-(Thiophene-2-sulfonyl)piperidin-3-amine

Stereospecific Fragment-Based Lead Discovery

When a fragment screen or structure-based design campaign demands a single, defined enantiomer with a free primary amine for chemical elaboration, (3R)-1-(thiophene-2-sulfonyl)piperidin-3-amine is the appropriate procurement choice over the racemic mixture. The (R)-configuration eliminates the confounding influence of the (3S)-enantiomer in biochemical assays [1]. The primary amine at the 3-position serves as the diversification point for amide library synthesis, a capability absent in N-methylated analogs [2].

Sulfur-Mediated Protein-Ligand Interaction Screening

For target classes where sulfur-π or chalcogen bonding interactions are known to contribute to binding affinity (e.g., kinase hinge regions, bromodomains), the thiophene-sulfonyl compound provides 5 hydrogen bond acceptor sites including the thiophene sulfur atom [1]. This distinguishes it from phenylsulfonyl analogs, which lack the sulfur heteroatom and have only 4 HBA sites [2]. Fragment screening libraries seeking to exploit sulfur-mediated noncovalent interactions should prioritize thiophene-containing sulfonamides.

Heterocyclic Sulfonamide Diversity in Lead Optimization

When a medicinal chemistry program has identified a phenylsulfonamide lead with suboptimal metabolic stability or solubility, the thiophene-2-sulfonyl variant represents a one-atom heterocyclic replacement that retains similar lipophilicity (XLogP3 0.7 for both) [1][2] while introducing altered electronic properties and potential for improved metabolic stability based on class-level evidence [3]. This scaffold hop can be executed without significant changes to molecular weight or TPSA (100 Ų) [1].

Chiral Building Block for Parallel Library Synthesis

For combinatorial chemistry or parallel synthesis efforts requiring a chiral piperidine-3-amine scaffold with a sulfonamide-protected ring nitrogen, the (3R)-enantiomer offers defined stereochemistry (95% minimum purity) [1] directly from commercial suppliers without the need for chiral preparative HPLC. The alternative racemic mixture, while available at higher bulk purity (≥97%) [2], would necessitate post-synthetic chiral separation of diastereomeric products, increasing cost and reducing throughput.

Application

Selection Property

Validation Focus

Stereospecific fragment elaboration

Defined (R)-enantiomer identity with primary amine handle

Enantiomeric purity and SAR consistency in biochemical assays

Sulfur-mediated interaction screening

Thiophene sulfur HBA capacity and chalcogen bonding potential

Binding mode characterization and sulfur-π interaction confirmation

Heterocyclic sulfonamide scaffold hop

Thiophene vs. phenyl electronic profile with matched lipophilicity

Metabolic stability and solubility endpoint comparison in program-specific assays

Chiral library synthesis

Commercial single-enantiomer supply with defined stereochemistry

Diastereomeric purity of elaborated products and chiral derivatization verification

• [1] PubChem Compound Summary for CID 28418345; AKSci Product Detail for CAS 1704980-81-3. View Source
• [2] PubChem Compound Summary for CID 19623290, 1-(Phenylsulfonyl)piperidin-3-amine. View Source
• [3] Stepan, A. F., Mascitti, V., Beaumont, K., & Kalgutkar, A. S. (2013). Metabolism-guided drug design. MedChemComm, 4(4), 631–652. View Source